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Compound of Interest

Compound Name: 2-(3-Methylpiperidin-1-yl)ethanol

CAS No.: 39123-22-3

Cat. No.: B3133486 Get Quote

2-(3-Methylpiperidin-1-yl)ethanol is a substituted piperidine, a class of heterocyclic

compounds of significant interest in medicinal chemistry and drug development. Piperidines are

core fragments in numerous pharmaceuticals, from anticancer agents to neurokinin receptor

antagonists. As with any novel or sparsely documented chemical, a robust understanding of its

potential hazards is paramount for ensuring the safety of researchers and the integrity of

experimental work. This guide provides a detailed safety and handling profile derived from an

expert analysis of its chemical structure—a combination of a piperidine ring and a primary

alcohol—and the known toxicological data of these components.

Section 1: Chemical Identification
Identifier Value

IUPAC Name 2-(3-Methylpiperidin-1-yl)ethanol

Molecular Formula C₈H₁₇NO

Molecular Weight 143.23 g/mol

Chemical Structure (A visual representation of the molecule)

CAS Number 39123-22-3[1]
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Section 2: Inferred Hazard Identification and
Classification
The hazard profile of 2-(3-Methylpiperidin-1-yl)ethanol is predicted by assessing the risks

associated with its primary structural components: the piperidine base and the ethanol tail.

Piperidine Moiety: Piperidine itself is a cyclic secondary amine that is classified as a highly

flammable liquid.[2][3][4] It is acutely toxic if inhaled or in contact with skin and is harmful if

swallowed.[3][5][6][7] Crucially, piperidine is a strong alkaline agent and is corrosive, causing

severe skin burns and eye damage.[3][4][6][8]

Ethanol Moiety: The ethanol functional group contributes to the compound's flammability.[9]

[10] While less toxic than piperidine, ethanol is a known eye irritant and can cause

respiratory tract irritation.[9][11]

Based on this analysis, the compound should be handled as if it possesses the following GHS

classifications:

Hazard Class GHS Category Inferred Hazard Statement

Flammable Liquids Category 2/3

H225/H226: Highly flammable

liquid and vapor / Flammable

liquid and vapor

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Pictograms: (GHS02 - Flame, GHS05 - Corrosion, GHS06 - Skull and Crossbones)
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Section 3: First-Aid Measures: A Proactive
Response Protocol
Immediate and appropriate first aid is critical when handling potentially corrosive and toxic

substances. The following measures are recommended:

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[4][12] Symptoms

like coughing or shortness of breath may be delayed.[4]

Skin Contact: This compound may be absorbed through the skin.[4] Immediately flush the

affected area with copious amounts of water for at least 15 minutes while removing all

contaminated clothing.[12] Do not hesitate to use an emergency shower. Seek immediate

medical attention.

Eye Contact: As the compound is expected to be severely corrosive, immediately flush eyes

with a gentle stream of water for at least 15-20 minutes, holding the eyelids open.[12]

Remove contact lenses if present and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water.[4] Seek immediate medical

attention.

Section 4: Fire-Fighting and Accidental Release
Measures
Fire-Fighting
The presence of the ethanol group and the known flammability of piperidine suggest that 2-(3-
Methylpiperidin-1-yl)ethanol is a flammable liquid.

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂).[4] Water spray can be used to cool containers but may be ineffective at

extinguishing the fire.

Specific Hazards: Vapors are likely heavier than air and may travel to a source of ignition and

flash back.[1][3] Combustion will produce toxic fumes, including carbon oxides (CO, CO₂)
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and nitrogen oxides (NOx).[3]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[3]

Accidental Release Measures
A spill of this compound presents a dual chemical and fire hazard.
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Workflow for Spills of Flammable & Corrosive Liquids

Spill Detected

Evacuate Area & Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Eliminate Ignition Sources
(Turn off equipment, no sparks)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(Sand, Vermiculite)

Collect Residue with Non-Sparking Tools

Place in Labeled, Sealed Container
for Hazardous Waste

Decontaminate Spill Area

Spill Secured

Click to download full resolution via product page

Caption: Spill Response Workflow Diagram.
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Section 5: Handling, Storage, and Personal
Protection
Safe Handling

Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[12]

Ground and bond all containers and receiving equipment to prevent static discharge.[3][12]

Use only non-sparking tools.[12]

Avoid breathing vapors or mist.[12]

Do not allow the substance to come into contact with eyes, skin, or clothing.

Wash hands thoroughly after handling.[3]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][12]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

acid chlorides, and acid anhydrides.[2][12]

The storage area should be designed for flammable and corrosive liquids.

Exposure Controls and Personal Protection
Given the high inferred toxicity and corrosivity, stringent personal protective measures are

essential.
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Personal Protective Equipment (PPE) Selection

Handling 2-(3-Methylpiperidin-1-yl)ethanol

Respiratory Protection:
Work in a certified chemical fume hood.

Eye/Face Protection:
Wear chemical safety goggles AND a face shield.

Hand Protection:
Wear chemical-resistant gloves

(e.g., Butyl rubber, heavy-duty Nitrile).

Body Protection:
Wear a chemically resistant lab coat or apron.

Click to download full resolution via product page

Caption: PPE Selection Decision Tree.

Section 6: Physical and Chemical Properties
Property Value Source/Rationale

Appearance Colorless to pale yellow liquid
Inferred from similar

compounds

Odor Amine-like, pungent Inferred from piperidine[2]

Boiling Point Data not available -

Flash Point Data not available
Expected to be low due to

flammability

Density Data not available -

Solubility in Water Likely soluble
The ethanol group enhances

water solubility

pH Basic
The piperidine nitrogen is a

medium-strong base

Section 7: Stability and Reactivity
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Reactivity: The compound is expected to be a strong base and will react exothermically with

acids.

Chemical Stability: It is likely stable under recommended storage conditions.[3]

Possibility of Hazardous Reactions: No hazardous polymerization is expected.[3]

Conditions to Avoid: Heat, flames, sparks, ignition sources, and contact with incompatible

materials.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, acid

anhydrides.[2][12]

Hazardous Decomposition Products: Upon combustion, it will decompose to form carbon

monoxide, carbon dioxide, and nitrogen oxides.[3]

Section 8: Toxicological Information (Inferred)
No specific toxicological studies have been conducted on 2-(3-Methylpiperidin-1-yl)ethanol.
The following assessment is based on the known profiles of its constituent parts. The primary

driver of toxicity is expected to be the piperidine ring.
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Toxicological Endpoint
Assessment based on
Piperidine

Assessment based on
Ethanol

Acute Oral Toxicity
Harmful/Toxic. Rat LD₅₀: 133-

740 mg/kg.[5][6]
Low toxicity.

Acute Dermal Toxicity
Toxic. Rabbit LD₅₀: 275 mg/kg.

[6]
Low toxicity.

Acute Inhalation Toxicity
Toxic. Rat LC₅₀: 4.8 mg/L (4h).

[5][6]

Vapors can cause respiratory

irritation.[9][11]

Skin Corrosion/Irritation
Causes severe skin burns.[3]

[6]

Can cause defatting and dry

skin.[11]

Eye Damage/Irritation
Causes serious, potentially

permanent eye damage.[3][8]

Causes serious eye irritation.

[10][11]

Carcinogenicity

No data suggests

carcinogenicity for piperidine.

[5][8]

IARC Group 1 (for beverage

consumption).[11]

Germ Cell Mutagenicity
Not expected to be mutagenic.

[6]
Not expected to be mutagenic.

Reproductive Toxicity

No specific reproductive

toxicity identified for piperidine.

[5]

May adversely affect an

unborn child.[11]

Conclusion
For professionals in drug development and research, 2-(3-Methylpiperidin-1-yl)ethanol
represents a molecule with potential utility, but its handling demands a high degree of caution.

Based on a structural analysis, it should be treated as a flammable, corrosive, and acutely toxic

liquid. All handling should be performed within a chemical fume hood with appropriate personal

protective equipment. By adhering to the stringent safety protocols outlined in this guide,

researchers can mitigate the risks and work safely with this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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